2-((2-Fluorophenoxy)methyl)-1,3-dioxolane
Overview
Description
2-((2-Fluorophenoxy)methyl)-1,3-dioxolane is a chemical compound that has gained significant attention in the scientific community due to its potential uses in various fields. This compound is commonly referred to as FMD or FPhMD and has been the subject of numerous studies, focusing on its synthesis, mechanism of action, biochemical and physiological effects, and future directions.
Mechanism Of Action
The exact mechanism of action of 2-((2-Fluorophenoxy)methyl)-1,3-dioxolane is not fully understood. However, studies have shown that FMD can inhibit the activity of certain enzymes and proteins, which may contribute to its antitumor and antiviral properties.
Biochemical and Physiological Effects
Studies have shown that FMD can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. FMD has also been shown to possess antiviral properties, inhibiting the replication of certain viruses. In addition, FMD has been shown to have low toxicity, making it a promising candidate for further development.
Advantages And Limitations For Lab Experiments
One of the advantages of using 2-((2-Fluorophenoxy)methyl)-1,3-dioxolane in lab experiments is its low toxicity. This makes it a safe and viable option for use in various applications. However, one limitation of FMD is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are numerous future directions for research on 2-((2-Fluorophenoxy)methyl)-1,3-dioxolane. One potential area of focus is the development of new drugs based on FMD. Additionally, further studies on the mechanism of action of FMD may provide insight into its potential uses in various fields. Finally, the synthesis of novel materials and polymers using FMD as a building block is an area of research that shows promise.
In conclusion, 2-((2-Fluorophenoxy)methyl)-1,3-dioxolane is a chemical compound with significant potential for use in various fields. Its antitumor and antiviral properties, low toxicity, and potential for use in material science make it a promising candidate for further research and development.
Scientific Research Applications
2-((2-Fluorophenoxy)methyl)-1,3-dioxolane has been extensively studied for its potential application in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, FMD has been shown to possess antitumor and antiviral properties, making it a promising candidate for the development of new drugs. In material science, FMD has been used as a building block for the synthesis of novel polymers and materials.
properties
IUPAC Name |
2-[(2-fluorophenoxy)methyl]-1,3-dioxolane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO3/c11-8-3-1-2-4-9(8)14-7-10-12-5-6-13-10/h1-4,10H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBOFWGWWKIJQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)COC2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10590068 |
Source
|
| Record name | 2-[(2-Fluorophenoxy)methyl]-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-Fluorophenoxy)methyl)-1,3-dioxolane | |
CAS RN |
850348-82-2 |
Source
|
| Record name | 2-[(2-Fluorophenoxy)methyl]-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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